molecular formula C12H16O2S B8696425 Ethyl (4-methylbenzylthio)acetate

Ethyl (4-methylbenzylthio)acetate

Cat. No.: B8696425
M. Wt: 224.32 g/mol
InChI Key: PBSSYSNVKZYEAB-UHFFFAOYSA-N
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Description

Ethyl (4-methylbenzylthio)acetate is a useful research compound. Its molecular formula is C12H16O2S and its molecular weight is 224.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16O2S

Molecular Weight

224.32 g/mol

IUPAC Name

ethyl 2-[(4-methylphenyl)methylsulfanyl]acetate

InChI

InChI=1S/C12H16O2S/c1-3-14-12(13)9-15-8-11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3

InChI Key

PBSSYSNVKZYEAB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CSCC1=CC=C(C=C1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-mercaptoacetate (8.5 cc) is added in the course of 15 minutes at a temperature in the region of 20° C. to a stirred solution, through which a stream of nitrogen is passed, of a 2M ethanolic solution of sodium ethylate (37.5 cc) and ethanol (50 cc). The mixture is left with stirring for 15 minutes at the same temperature, and α-bromo-p-xylene (13.9 g) is then added in the course of 20 minutes at a temperature in the region of 20° C. Stirring is maintained for 60 minutes at this temperature, and the reaction mixture is then evaporated to dryness at 50° C. under reduced pressure (20 mm Hg; 2.7 kPa). The residue obtained is dissolved in dichloromethane (100 cc), and the organic phase is dried over anhydrous magnesium sulphate, filtered and concentrated to dryness at 40° C. under reduced pressure (20 mm Hg; 2.7 kPa). Ethyl (4-methylbenzylthio)acetate (15.6 g) is thereby obtained, and is used in the crude state in the subsequent syntheses.
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8.5 mL
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ethanolic solution
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37.5 mL
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50 mL
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13.9 g
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100 mL
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